![molecular formula C19H17FN2O3 B1222522 2-fluoro-N-[2-(2-methylpropyl)-1,3-dioxo-5-isoindolyl]benzamide](/img/structure/B1222522.png)
2-fluoro-N-[2-(2-methylpropyl)-1,3-dioxo-5-isoindolyl]benzamide
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Overview
Description
2-fluoro-N-[2-(2-methylpropyl)-1,3-dioxo-5-isoindolyl]benzamide is a member of phthalimides.
Scientific Research Applications
Alzheimer's Disease Research
A significant application of similar compounds, like 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, is in Alzheimer's disease research. These compounds are used in conjunction with positron emission tomography (PET) for quantifying serotonin 1A (5-HT(1A)) receptor densities in the living brains of Alzheimer's disease patients. Such studies have shown decreased receptor densities in the hippocampi and raphe nuclei of Alzheimer's patients, correlating with worsening clinical symptoms and neuropathological loads (Kepe et al., 2006).
Cancer Imaging
Fluorine-containing benzamide analogs, such as those similar to 2-fluoro-N-[2-(2-methylpropyl)-1,3-dioxo-5-isoindolyl]benzamide, have been synthesized for use in PET imaging of the sigma-2 receptor status of solid tumors. These compounds have shown high tumor uptake and acceptable tumor/normal tissue ratios, making them suitable for cancer imaging applications (Tu et al., 2007).
Medicinal Chemistry
Compounds like this compound are explored in medicinal chemistry for their unique reactivity and potential applications. For example, Pd(OTf)2 x 2 H2O-catalyzed ortho-fluorination of certain benzylamines showcases the potential of these compounds in the synthesis of medicinally relevant molecules (Wang et al., 2009).
Herbicide Development
In agriculture, similar fluorinated compounds have been explored for their herbicidal activity. For example, the synthesis of 2-fluoro-1,4-benzoxazines and 2-fluoro-1,4-benzoxazepin-5-ones involves these types of compounds, highlighting their potential use in developing new herbicides (Meiresonne et al., 2015).
Drug Metabolism Studies
Compounds with a similar structure are also used in drug metabolism studies. For instance, research into the metabolism of novel anaplastic lymphoma kinase inhibitors has involved analyzing the pharmacokinetics and hydrolysis-mediated clearance of such compounds, providing insights into their behavior in biological systems (Teffera et al., 2013).
Properties
Molecular Formula |
C19H17FN2O3 |
---|---|
Molecular Weight |
340.3 g/mol |
IUPAC Name |
2-fluoro-N-[2-(2-methylpropyl)-1,3-dioxoisoindol-5-yl]benzamide |
InChI |
InChI=1S/C19H17FN2O3/c1-11(2)10-22-18(24)13-8-7-12(9-15(13)19(22)25)21-17(23)14-5-3-4-6-16(14)20/h3-9,11H,10H2,1-2H3,(H,21,23) |
InChI Key |
CTIUPHADXOXJFH-UHFFFAOYSA-N |
SMILES |
CC(C)CN1C(=O)C2=C(C1=O)C=C(C=C2)NC(=O)C3=CC=CC=C3F |
Canonical SMILES |
CC(C)CN1C(=O)C2=C(C1=O)C=C(C=C2)NC(=O)C3=CC=CC=C3F |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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